Cas no 1855637-74-9 (2-(3,5-Dimethyl-1-piperidinyl)cyclobutanol)

• Product Name: 2-(3,5-Dimethyl-1-piperidinyl)cyclobutanol
• CAS No: 1855637-74-9
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5608245
• PubChem ID: 130991928
• Update Time: 2025-06-08

2-(3,5-Dimethyl-1-piperidinyl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• CID 130991928
• Cyclobutanol, 2-(3,5-dimethyl-1-piperidinyl)-
• 1855637-74-9
• 2-(3,5-Dimethylpiperidin-1-yl)cyclobutan-1-ol
• EN300-843078
• 2-(3,5-Dimethyl-1-piperidinyl)cyclobutanol

• Inchi： 1S/C11H21NO/c1-8-5-9(2)7-12(6-8)10-3-4-11(10)13/h8-11,13H,3-7H2,1-2H3
• InChI Key： QVKSUMDKMSBRSR-UHFFFAOYSA-N
• SMILES： C1(O)CCC1N1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 262.1±33.0 °C(Predicted)
• pka: 15.15±0.40(Predicted)

Additional information on 2-(3,5-Dimethyl-1-piperidinyl)cyclobutanol

Comprehensive Overview of 2-(3,5-Dimethyl-1-piperidinyl)cyclobutanol (CAS No. 1855637-74-9)

2-(3,5-Dimethyl-1-piperidinyl)cyclobutanol (CAS No. 1855637-74-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a cyclobutanol moiety linked to a 3,5-dimethylpiperidine group, which contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its stereochemistry and conformational flexibility, which may influence its biological activity.

In recent years, the demand for novel heterocyclic compounds like 2-(3,5-Dimethyl-1-piperidinyl)cyclobutanol has surged, driven by advancements in synthetic methodologies and computational chemistry. This compound is often explored for its potential as a pharmacophore in designing new therapeutic agents. Its piperidine and cyclobutane rings are key structural motifs found in many bioactive molecules, making it a valuable candidate for medicinal chemistry studies.

One of the trending topics in the scientific community is the role of small-molecule modulators in targeting specific biological pathways. 2-(3,5-Dimethyl-1-piperidinyl)cyclobutanol has been investigated for its potential interactions with G-protein-coupled receptors (GPCRs), a class of proteins implicated in numerous diseases. Its lipophilic nature and hydrogen-bonding capabilities make it a promising scaffold for developing selective inhibitors or agonists.

From a synthetic perspective, the preparation of 2-(3,5-Dimethyl-1-piperidinyl)cyclobutanol involves multi-step organic transformations, including ring-closing reactions and amine alkylation. Researchers often employ catalyzed cross-coupling techniques to optimize yield and purity. The compound's CAS No. 1855637-74-9 serves as a critical identifier for regulatory and commercial purposes, ensuring accurate tracking in global chemical databases.

Environmental and green chemistry considerations are also shaping the discourse around compounds like 2-(3,5-Dimethyl-1-piperidinyl)cyclobutanol. Scientists are increasingly focused on sustainable synthesis routes that minimize waste and energy consumption. This aligns with broader industry trends toward eco-friendly chemical production, a topic frequently searched by professionals and academics alike.

In summary, 2-(3,5-Dimethyl-1-piperidinyl)cyclobutanol (CAS No. 1855637-74-9) represents a versatile and intriguing compound with applications spanning drug development, material science, and catalysis. Its structural complexity and functional group diversity continue to inspire innovative research, positioning it as a subject of enduring interest in the chemical sciences.